Cas no 477851-58-4 (N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine)

• Product Name: N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine
• CAS No: 477851-58-4
• MF: C₁₀H₁₂ClN₃S
• MW: 241.740379333496
• MDL: MFCD00139260
• CID: 5224567
• Update Time: 2026-03-07

N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine Chemical and Physical Properties

Names and Identifiers

• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-2-BUTANAMINE
• N-(SEC-BUTYL)-N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]AMINE
• (E)-(butan-2-yl)({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amine
• N-((6-chloroimidazo(2,1-b)(1,3)thiazol-5-yl)methylene)-2-butanamine
• N-butan-2-yl-1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methanimine
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)butan-2-amine
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine

• MDL： MFCD00139260
• Inchi： 1S/C10H12ClN3S/c1-3-7(2)12-6-8-9(11)13-10-14(8)4-5-15-10/h4-7H,3H2,1-2H3/b12-6+
• InChI Key： NQYVQAKAKCIQBT-WUXMJOGZSA-N
• SMILES： ClC1=C(/C=N/C(C)CC)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 4
• Topological Polar Surface Area: 57.9

Additional information on N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine

N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 477851-58-4 is a structurally intriguing molecule known as N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine. This heterocyclic amine has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The imidazothiazole core, a fused ring system consisting of an imidazole and a thiazole ring, is a common motif in drug discovery, often contributing to the molecule's ability to interact with biological targets. The presence of a chloro substituent at the 6-position of the imidazothiazole ring further enhances its pharmacological profile by introducing electrophilicity and modulating electronic properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of imidazothiazole derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine has shown promise in preclinical studies as a potential lead compound for developing novel therapeutic agents. Its ability to inhibit certain enzymes and receptors has made it a subject of interest for researchers aiming to develop treatments for various diseases.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its overall reactivity and biological activity. The imidazothiazole ring system is central to its pharmacophore, providing a scaffold that can interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloro substituent at the 6-position enhances electrophilic character, making it susceptible to nucleophilic attack and allowing for further derivatization. Additionally, the methylene bridge connecting the imidazothiazole ring to the 2-butanamine moiety introduces flexibility and conformational diversity, which can influence binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. The N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine has been shown to exhibit inhibitory activity against several kinases by binding to their active sites and blocking substrate phosphorylation. This property makes it an attractive candidate for further development into a kinase inhibitor drug.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can bind effectively to the ATP-binding pockets of kinases, suggesting strong interactions with key residues involved in substrate recognition. These studies have also identified potential optimization strategies to enhance binding affinity and selectivity. For instance, modifications to the 2-butanamine moiety could improve solubility while maintaining or enhancing biological activity.

The synthesis of N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The construction of the imidazothiazole core typically involves cyclization reactions between appropriate precursors under controlled conditions. The introduction of the chloro substituent can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. Finally, the methylene bridge is formed via condensation reactions between aldehydes or ketones with appropriate amine derivatives.

In conclusion, the compound with CAS number 477851-58-4, known as N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-butanamine, represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and demonstrated biological activity make it an attractive lead for developing novel therapeutic agents. As research continues in this area, it is likely that new insights into its mechanisms of action and potential applications will emerge.